Cas no 896326-57-1 (N'-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N-(2-methylpropyl)ethanediamide)

• Product Name: N'-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N-(2-methylpropyl)ethanediamide
• CAS No: 896326-57-1
• MF: C₁₉H₂₄N₂O₅S
• MW: 392.469264030457
• CID: 5906336
• PubChem ID: 22584514
• Update Time: 2025-07-22

N'-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N-(2-methylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[2-(2-furanyl)-2-[(4-methylphenyl)sulfonyl]ethyl]-N2-(2-methylpropyl)-
• F2569-0200
• AKOS001583703
• N1-(2-(furan-2-yl)-2-tosylethyl)-N2-isobutyloxalamide
• MFCD06734175
• AKOS021695551
• N'-[2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl]-N-(2-methylpropyl)ethanediamide
• 896326-57-1
• N'-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N-(2-methylpropyl)ethanediamide

• Inchi： 1S/C19H24N2O5S/c1-13(2)11-20-18(22)19(23)21-12-17(16-5-4-10-26-16)27(24,25)15-8-6-14(3)7-9-15/h4-10,13,17H,11-12H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key： LNSSEMWIBMBZDQ-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)S(C1=CC=C(C)C=C1)(=O)=O)(=O)C(NCC(C)C)=O

Computed Properties

• Exact Mass: 392.14059304g/mol
• Monoisotopic Mass: 392.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• pka: 11.71±0.46(Predicted)

Additional information on N'-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N-(2-methylpropyl)ethanediamide

Professional Introduction to N'-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N-(2-methylpropyl)ethanediamide (CAS No. 896326-57-1)

N'-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N-(2-methylpropyl)ethanediamide, with the CAS number 896326-57-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, combines a furan-2-yl moiety with a 4-methylbenzenesulfonyl group, linked via an ethyl chain, and terminated with a 2-methylpropyl group. Such a structural configuration imparts unique chemical properties that make it a promising candidate for various applications in medicinal chemistry and drug discovery.

The furan-2-yl substituent is particularly noteworthy due to its presence in numerous biologically active molecules. Furan derivatives are known for their versatility in medicinal chemistry, often serving as key structural elements in therapeutic agents. The electron-rich nature of the furan ring enhances the compound's reactivity, making it an excellent scaffold for further functionalization. This feature is particularly valuable in the design of novel compounds that target specific biological pathways.

The 4-methylbenzenesulfonyl group adds another layer of complexity to the molecule. Sulfonamides, including those derived from benzenesulfonyl groups, are widely recognized for their pharmacological properties. They exhibit a broad spectrum of biological activities, ranging from antimicrobial to anti-inflammatory effects. The incorporation of this moiety into N'-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N-(2-methylpropyl)ethanediamide suggests potential therapeutic applications in areas where sulfonamide derivatives are known to be effective.

The N-terminal amide group and the terminal 2-methylpropyl group further contribute to the compound's chemical diversity. Amides are common functional groups in pharmaceuticals, often serving as pharmacophores that interact with biological targets. The presence of the 2-methylpropyl group at the C-terminal end provides steric bulk, which can influence the compound's solubility and metabolic stability. This structural feature is crucial in determining how the molecule behaves within biological systems.

In recent years, there has been growing interest in developing novel scaffolds for drug discovery. The unique combination of functional groups in N'-2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl-N-(2-methylpropyl)ethanediamide positions it as a valuable building block for such efforts. Researchers have been exploring its potential in various contexts, including the development of small-molecule inhibitors and modulators of enzyme activity.

furan-2-yl strong >)-2-(< strong >4-methylbenzenesulfonyl strong >)ethyl-N-(< strong > ound propyl strong >)ethanediamide . These studies have highlighted its potential as an inhibitor of certain enzymes implicated in diseases such as cancer and inflammation. By leveraging computational tools, researchers can accelerate the discovery process by identifying promising candidates for experimental validation.